Cas no 2138401-41-7 (6-bromo-9-fluoro-1H,3H,4H,5H-pyrano[4,3-b]indole)

• Product Name: 6-bromo-9-fluoro-1H,3H,4H,5H-pyrano[4,3-b]indole
• CAS No: 2138401-41-7
• MF: C₁₁H₉BrFNO
• MW: 270.097665548325
• CID: 5895523
• PubChem ID: 165717836
• Update Time: 2025-10-18

6-bromo-9-fluoro-1H,3H,4H,5H-pyrano[4,3-b]indole Chemical and Physical Properties

Names and Identifiers

• EN300-742270
• 2138401-41-7
• 6-bromo-9-fluoro-1H,3H,4H,5H-pyrano[4,3-b]indole

• Inchi： 1S/C11H9BrFNO/c12-7-1-2-8(13)10-6-5-15-4-3-9(6)14-11(7)10/h1-2,14H,3-5H2
• InChI Key： XEAYFIFONDAZHK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1NC1CCOCC=12)F

Computed Properties

• Exact Mass: 268.98515g/mol
• Monoisotopic Mass: 268.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25Ų

Additional information on 6-bromo-9-fluoro-1H,3H,4H,5H-pyrano[4,3-b]indole

Introduction to 6-bromo-9-fluoro-1H,3H,4H,5H-pyrano[4,3-b]indole (CAS No. 2138401-41-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-bromo-9-fluoro-1H,3H,4H,5H-pyrano[4,3-b]indole, identified by its CAS number 2138401-41-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This bicyclic scaffold, featuring a fused pyranopyrrole core with bromo and fluoro substituents, presents a unique combination of electronic and steric properties that make it a valuable scaffold for the design of novel bioactive molecules.

The compound's structure is characterized by a pyrano[4,3-b]indole backbone, which is a privileged scaffold in drug discovery due to its ability to mimic the binding pockets of various biological targets. The presence of both bromo and fluoro atoms introduces additional functionalization possibilities, enabling the synthesis of derivatives with tailored physicochemical properties. These substituents not only enhance the lipophilicity and metabolic stability of the molecules but also serve as handles for further chemical modifications.

In recent years, there has been a surge in interest regarding the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous disease pathways. The unique three-dimensional shape and electronic distribution of 6-bromo-9-fluoro-1H,3H,4H,5H-pyrano[4,3-b]indole make it an ideal candidate for designing PPI modulators. Specifically, the indole moiety can interact with aromatic residues in protein binding sites, while the pyranopyrrole ring provides additional spatial constraints that optimize binding affinity.

One of the most compelling aspects of this compound is its potential application in oncology research. Emerging studies have demonstrated that pyrano[4,3-b]indole derivatives exhibit potent activity against various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival. The bromo and fluoro substituents have been shown to enhance binding to target enzymes such as tyrosine kinases and transcription factors. For instance, recent computational studies have identified that compounds bearing this scaffold can selectively inhibit mutant forms of kinases associated with resistance to current therapies.

Furthermore, the fluorine atom in 6-bromo-9-fluoro-1H,3H,4H,5H-pyrano[4,3-b]indole offers opportunities for positron emission tomography (PET) imaging applications. Fluorinated aromatic compounds are widely used as probes for PET due to their favorable metabolic properties and high sensitivity. By incorporating a fluorine atom into the indole ring system, researchers can develop novel PET tracers for non-invasive imaging of biological processes relevant to neurological disorders and cancer.

The synthesis of 6-bromo-9-fluoro-1H,3H,4H,5H-pyrano[4,3-b]indole involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity. The bromination step at the 6-position is particularly well-studied and can be performed under mild conditions using catalytic amounts of transition metals. Similarly, the introduction of the fluoro group at the 9-position has been optimized using organofluorine reagents under ambient conditions. These synthetic strategies allow for rapid diversification of the scaffold without compromising yield or purity.

In conclusion,6-bromo-9-fluoro-1H,3H,4H,5H-pyrano[4,3-b]indole represents a promising lead compound for further development in drug discovery. Its unique structural features and functionalization potential make it an attractive scaffold for designing inhibitors targeting PPIs and kinases. Additionally,CAS No. 2138401-41-7 serves as a key reference point for researchers exploring novel applications in chemical biology and medicinal chemistry. As our understanding of biological pathways continues to evolve,this compound will undoubtedly play a pivotal role in shaping future therapeutic strategies.